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Introduction
PNU-120596 is a potent and selective Type II positive allosteric modulator (PAM) of the α7

nicotinic acetylcholine receptor (α7 nAChR). It enhances the receptor's response to agonists by

increasing the peak current and significantly prolonging the channel's open time.[1][2] This

compound is a valuable tool for studying the physiological and pathological roles of α7 nAChRs

in vitro. PNU-120596 is selective for the α7 nAChR, showing no detectable effect on α4β2,

α3β4, and α9α10 nAChR subtypes.[2][3]

Recent studies have also revealed a secondary, off-target effect of PNU-120596: the direct

inhibition of p38 mitogen-activated protein kinase (MAPK) activity, independent of its action on

α7 nAChRs.[4] This dual activity should be considered when interpreting experimental results.

These application notes provide detailed protocols for the in vitro use of PNU-120596 in cell

culture, including electrophysiological recordings, calcium flux assays, and cell viability

assessment.
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Parameter Cell Type Assay Agonist Value Reference

EC₅₀

SH-EP1 cells

(expressing

human α7*

nAChR)

Calcium Flux
Acetylcholine

(ACh)
216 ± 64 nM [1]

EC₅₀

Xenopus

oocytes

(expressing

human α7

nAChR)

Electrophysio

logy

Acetylcholine

(ACh)

3.8 ± 0.5 µM

(in the

presence of

PNU-120596)

[1]

EC₅₀

Xenopus

oocytes

(expressing

human α7

nAChR)

Electrophysio

logy

Acetylcholine

(ACh)

311 ± 15 µM

(peak

current)

[5]

EC₅₀

Xenopus

oocytes

(expressing

human α7

nAChR)

Electrophysio

logy

Acetylcholine

(ACh)

98 ± 12 µM

(net charge)
[5]

Potentiation

Rat

hippocampal

interneurons

Electrophysio

logy

Acetylcholine

(ACh)

> 4-fold

increase in

average

response

[1]

Note: The α7 denotes an engineered variant of the human α7 nAChR.
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Caption: PNU-120596 enhances α7 nAChR function by binding to an allosteric site.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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